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Compound of Interest

Compound Name: LysoFP-NO2

Cat. No.: B3026194

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of LysoFP-NO2, a fluorescent probe for
lysosomal carbon monoxide, with other established lysosomal markers. The focus is on
colocalization analysis, a key technique for validating the specific targeting of probes and
understanding subcellular localization. This document offers supporting experimental data for
alternative probes to serve as a benchmark, detailed protocols for common lysosomal labeling
techniques, and a visual representation of the experimental workflow.

Data Presentation: Comparative Colocalization of
Lysosomal Probes

While direct quantitative colocalization data for LysoFP-NO2 with other lysosomal markers is
not readily available in the literature, this table presents colocalization data for well-established
lysosomal probes with known lysosomal markers. This information serves as a reference for
the expected degree of colocalization for a reliable lysosomal probe. The Pearson's Correlation
Coefficient (PCC) is a statistical measure of the linear correlation between the fluorescence
intensities of two different probes in the same image, with a value of +1 indicating perfect
correlation.
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 To cite this document: BenchChem. [Colocalization Analysis of LysoFP-NO2 with Lysosomal
Markers: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026194+#colocalization-analysis-of-lysofp-no2-with-
lysosomal-markers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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